{[3-(3-Fluoro-4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}methylamine hydrochloride

• IUPAC Name: 1-[3-(3-fluoro-4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-methylmethanamine;hydrochloride
• InChI: InChI=1S/C11H12FN3O2.ClH/c1-13-6-10-14-11(15-17-10)7-3-4-9(16-2)8(12)5-7;/h3-5,13H,6H2,1-2H3;1H
• InChI Key: AUAAVUYTYJZAOY-UHFFFAOYSA-N
• Canonical SMILES: CNCC1=NC(=NO1)C2=CC(=C(C=C2)OC)F.Cl
• Molecular Formula: C11H13ClFN3O2
• Molecular Weight: 273.69 g/mol
• CAS RN: 1638612-72-2

Description

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the 1,2,4-oxadiazole ring, which can be achieved through several methods, including the cyclodehydration of certain hydrazides. The 3-fluoro-4-methoxyphenyl group could potentially be introduced through a palladium-catalyzed cross-coupling reaction.

Scientific Research Applications

Synthesis and Antibacterial Activity

A series of compounds including 1,2,4-oxadiazoles were synthesized and analyzed for their antibacterial activity. Notably, compounds like 2-[1-(5-chloro-2-methoxyphenyl)-5-methyl-1H-pyrazol-4-yl]-5-(4-fluorophenyl)-1,3,4-oxadiazole demonstrated significant antibacterial activity against various bacterial strains, including Bacillus subtilis and Staphylococcus aureus, with minimal inhibitory concentrations (MICs) in the range of 22.4 to 30.0 microg/mL (Rai et al., 2009). Additionally, other newly synthesized compounds were characterized and investigated for antibacterial activity, showing moderate effects when compared to standard substances like Ampicillin.

Anticancer and Analgesic Potential

Compounds with 1,2,4-oxadiazole structure, including the 3-fluoro-4-methoxyphenyl moiety, were synthesized and evaluated for their anti-inflammatory and analgesic properties. These compounds were found to be low lethal and demonstrated good anti-inflammatory activity in the carrageenan-induced rat paw edema test, as well as significant analgesic activity in the tail flick test (Dinesha et al., 2016). Moreover, a series of new 2-{3-{4-[(5-aryl-1,2,4-oxadiazol-3-yl)methoxy]phenyl}isoxazol-5-yl}-N-(3,4,5-tri-methylphenyl)thiazol-4-amine derivatives were synthesized and tested for their anticancer activity against human cancer cell lines, showing promising results (Yakantham et al., 2019).

Fluoride Chemosensors

Compounds containing 1,3,4-oxadiazole groups were studied for their spectroscopic and colorimetric properties in solution for fluoride sensing. These compounds displayed color changes upon the addition of fluoride ions, indicating their potential as fluoride chemosensors (Ma et al., 2013).

Nematocidal Activity

Novel 1,2,4-oxadiazole derivatives with a 1,3,4-thiadiazole amide group were synthesized and evaluated for their nematocidal activities, showing considerable potential against Bursaphelenchus xylophilus, indicating that these compounds could serve as promising lead compounds for the development of nematicides (Liu et al., 2022).